N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide

• IUPAC Name: N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C13H25N3O3/c1-4-15-11(17)10(2)16-12(18)13(9-19-3)5-7-14-8-6-13/h10,14H,4-9H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key: KDAUOTQRHRSZGM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(C)NC(=O)C1(CCNCC1)COC
• Molecular Formula: C13H25N3O3
• Molecular Weight: 271.36 g/mol

Description

N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide, also known as EOPPC, is a chemical compound that has been studied extensively for its potential applications in scientific research.

Mechanism of Action

N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide works by binding to the sigma-1 receptor, which is located in the endoplasmic reticulum of cells. This binding activates a number of downstream signaling pathways, including the regulation of calcium ion channels and the inhibition of pro-inflammatory cytokines. These effects are thought to be responsible for the neuroprotective properties of N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide.
Biochemical and Physiological Effects:
N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide has been shown to have a number of biochemical and physiological effects, including the regulation of calcium ion channels, the inhibition of pro-inflammatory cytokines, and the promotion of neuroprotection. It has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the physiological and biochemical effects of sigma-1 receptor activation. However, one limitation of N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide, including the development of more efficient synthesis methods, the exploration of its potential applications in the treatment of neurodegenerative diseases, and the investigation of its effects on other physiological processes, such as pain perception and memory formation. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide and its potential as a therapeutic agent.

Synthesis Methods

N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide can be synthesized through a multi-step process that involves the reaction of piperidine with ethylaminoacetyl chloride, followed by the addition of methoxymethyl chloride and carboxylic acid. The resulting compound is then purified through a series of chromatography techniques to yield pure N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide.

Scientific Research Applications

N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in a variety of physiological processes, including pain perception, memory formation, and neuroprotection. N-[1-(ethylamino)-1-oxopropan-2-yl]-4-(methoxymethyl)piperidine-4-carboxamide has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.